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Compound of Interest

Compound Name: 2-Octylpyridine

CAS No.: 33841-61-1

Cat. No.: B1607487 Get Quote

Executive Summary
2-Octylpyridine (CAS 33841-61-1) is a functionalized heterocyclic building block characterized

by a pyridine ring substituted at the ortho (C2) position with an n-octyl alkyl chain.[2] Unlike its

short-chain homologs (e.g., 2-picoline), the lipophilic octyl tail confers unique solubility and

interfacial properties, making it a critical ligand in solvent extraction (hydrometallurgy) and a

versatile intermediate in the synthesis of surface-active agents and pharmaceutical scaffolds.[1]

This guide provides a rigorous technical analysis of its physicochemical properties, safety

protocols, and a validated synthesis workflow based on radical alkylation.[1]

Identity & Physicochemical Profile[2][3][4][5][6][7][8]
[9][10][11]
The distinct amphiphilic nature of 2-octylpyridine—combining a basic nitrogen heterocycle

with a hydrophobic tail—dictates its behavior in biphasic systems.[2]
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Parameter Technical Specification

Chemical Name 2-Octylpyridine

CAS Number 33841-61-1

Molecular Formula C₁₃H₂₁N

Molecular Weight 191.31 g/mol

Structure Pyridine ring with n-octyl group at C2 position

Appearance Colorless to pale yellow oily liquid

Density
~0.90 - 0.92 g/mL (Estimated based on

homologs)

Boiling Point
>270°C (at 760 mmHg); ~130-135°C (at 10

mmHg)

Solubility
Insoluble in water; Miscible with DCM, Ethanol,

Toluene, Hexane

pKa
~5.9 (Pyridine nitrogen basicity, slightly elevated

by alkyl induction)

Safety Data Sheet (SDS) & Hazard Analysis
While specific toxicological data for CAS 33841-61-1 is less ubiquitous than for 2-picoline, its

hazard profile is derived from the Alkyl Pyridine Class standards.[2] Treat as a hazardous

organic base.

GHS Classification[2]
Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)[2]
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Environmental Hazard: Chronic Aquatic Toxicity (Category 2) – Due to lipophilicity and

persistence.[1]

Critical Handling Protocols
Inhalation: High boiling point reduces vapor risk at RT, but aerosols are potent respiratory

irritants.[1] Use strictly within a fume hood.

Skin Contact: Lipophilic nature allows rapid dermal absorption. Nitrile gloves (0.11 mm) are

minimum; laminate gloves recommended for prolonged handling.

Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent N-oxide formation over

time.[2] Keep away from strong oxidizing agents and acids.

Emergency Response Workflow (DOT Diagram)
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Figure 1: Emergency response decision tree for 2-Octylpyridine exposure, emphasizing the

risk of lipophilic absorption.

Technical Applications & Mechanisms
Solvent Extraction (Hydrometallurgy)
2-Octylpyridine acts as a solvating extractant for transition metals (Pd, Zr, Cu) from acidic

feed solutions.[1]

Mechanism: The pyridine nitrogen protonates in acidic media (forming PyH⁺), allowing ion-

pair formation with anionic metal complexes (e.g.,

).[1]

Advantage: The C8-chain provides high solubility in kerosene/dodecane diluents, preventing

"third phase" formation common with short-chain pyridines.[2]

Synthesis Intermediate
It serves as a scaffold for:

Surfactants: Quaternization of the nitrogen yields cationic surfactants (N-methyl-2-

octylpyridinium salts) with antimicrobial properties.[2]

Ligand Design: Precursor for bidentate ligands (e.g., via lithiation at the benzylic position)

used in catalysis.[1]

Experimental Protocol: Synthesis via Minisci
Reaction[2][12]
The most robust route to 2-octylpyridine is the Minisci Reaction, which utilizes a silver-

catalyzed radical decarboxylation of octanoic acid to alkylate the electron-deficient pyridine

ring.[1][2] This method avoids the harsh conditions of Chichibabin reactions.

Reaction Scheme
[1]
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Materials
Substrate: Pyridine (1.0 equiv, 50 mmol)

Reagent: Octanoic Acid (1.5 equiv)[2]

Oxidant: Ammonium Persulfate (1.5 equiv)[2]

Catalyst: Silver Nitrate (0.1 equiv)[2]

Solvent: 10% Aqueous H₂SO₄ / Acetonitrile (1:1 biphasic system)

Step-by-Step Methodology
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve Pyridine (3.95 g, 50 mmol) and Octanoic Acid (10.8 g, 75 mmol) in 50

mL of 10% H₂SO₄ and 50 mL Acetonitrile.

Catalyst Addition: Add AgNO₃ (0.85 g, 5 mmol). Heat the mixture to 70°C.

Radical Initiation: Dissolve Ammonium Persulfate (17.1 g, 75 mmol) in 30 mL water. Add this

solution dropwise over 30 minutes to the heated reaction mixture.

Note: CO₂ evolution will be vigorous. Ensure open system (vented).

Reaction: Stir at 70°C for an additional 2 hours. The solution will turn dark brown/grey.

Work-up:

Cool to room temperature.[3][4]

Basify to pH > 9 using concentrated NaOH (aq) (Keep cool with ice bath).

Extract with Dichloromethane (3 x 50 mL).

Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.[1]

Purification: Purify the crude oil via flash column chromatography (Silica Gel, Hexane:EtOAc

9:1).
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Yield Expectation: 60-75% mono-alkylated product.[2]

Synthesis Pathway Visualization (DOT Diagram)
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Figure 2: Mechanistic pathway of the Minisci radical alkylation used to synthesize 2-
Octylpyridine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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